azepan-1-yl[6-(4-fluorophenyl)-3-phenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]methanone

• Molecular Formula: C23H24FN5OS
• Molecular Weight: 437.5 g/mol
• IUPAC Name: azepan-1-yl-[6-(4-fluorophenyl)-3-phenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]methanone
• InChI: InChI=1S/C23H24FN5OS/c24-18-12-10-16(11-13-18)19-20(22(30)28-14-6-1-2-7-15-28)31-23-26-25-21(29(23)27-19)17-8-4-3-5-9-17/h3-5,8-13,19-20,27H,1-2,6-7,14-15H2
• InChI Key: CYNYSLUUBKAABR-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)C2C(NN3C(=NN=C3S2)C4=CC=CC=C4)C5=CC=C(C=C5)F

Description

Azepan-1-yl[6-(4-fluorophenyl)-3-phenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]methanone is a complex heterocyclic compound that belongs to the class of triazolothiadiazines This compound is characterized by the fusion of a triazole ring with a thiadiazine ring, which imparts unique chemical and biological properties

Preparation Methods

The synthesis of azepan-1-yl[6-(4-fluorophenyl)-3-phenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]methanone involves multiple steps and specific reaction conditions. One common synthetic route includes the acid-catalyzed cyclization of 2-hydrazinyl-6H-1,3,4-thiadiazine with ortho esters, leading to the annulation of the triazole ring on the thiadiazole scaffold . Industrial production methods may involve optimization of reaction conditions to achieve higher yields and purity, such as using catalyst-free procedures at room temperature .

Chemical Reactions Analysis

Azepan-1-yl[6-(4-fluorophenyl)-3-phenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]methanone undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the phenyl and fluorophenyl groups, using reagents such as halogens or alkylating agents.

Scientific Research Applications

Azepan-1-yl[6-(4-fluorophenyl)-3-phenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]methanone has diverse scientific research applications:

Chemistry: It serves as a synthetic intermediate in the preparation of various heterocyclic compounds.

Biology: The compound exhibits potential as an enzyme inhibitor, particularly targeting carbonic anhydrase, cholinesterase, and other enzymes.

Medicine: It has shown promise in pharmacological activities such as anticancer, antimicrobial, analgesic, anti-inflammatory, antioxidant, antiviral, and antitubercular properties.

Industry: The compound’s unique structure makes it suitable for use in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of azepan-1-yl[6-(4-fluorophenyl)-3-phenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]methanone involves its interaction with specific molecular targets and pathways. The compound can form hydrogen bonds with target receptors, leading to inhibition of enzyme activity. For example, it inhibits carbonic anhydrase by binding to the active site and preventing the enzyme from catalyzing the hydration of carbon dioxide .

Comparison with Similar Compounds

Azepan-1-yl[6-(4-fluorophenyl)-3-phenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]methanone can be compared with other triazolothiadiazine derivatives, such as:

1,2,4-Triazolo[3,4-b][1,3,4]thiadiazines: These compounds share a similar core structure but may have different substituents, leading to variations in biological activity and chemical properties.

Indole Derivatives: Indole derivatives also exhibit diverse biological activities, but their structural framework differs significantly from triazolothiadiazines.

The uniqueness of this compound lies in its specific combination of functional groups and the resulting pharmacological profile.